![molecular formula C10H18O2 B1317151 Bicyclo[2.2.2]octane-1,4-diyldimethanol CAS No. 826-45-9](/img/structure/B1317151.png)
Bicyclo[2.2.2]octane-1,4-diyldimethanol
Overview
Description
“Bicyclo[2.2.2]octane-1,4-diyldimethanol” is a chemical compound with the CAS Number: 826-45-9 . It has a molecular weight of 170.25 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of “Bicyclo[2.2.2]octane-1,4-diyldimethanol” involves the use of lithium aluminium tetrahydride in diethyl ether under an inert atmosphere . The reaction is refluxed for 4 hours .Molecular Structure Analysis
The molecular formula of “Bicyclo[2.2.2]octane-1,4-diyldimethanol” is C10H18O2 . The InChI Key is DLBHMXBDKPROEG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“Bicyclo[2.2.2]octane-1,4-diyldimethanol” is a solid at room temperature . It has a molecular weight of 170.25 . The compound is very soluble with a solubility of 9.47 mg/ml .Scientific Research Applications
Synthesis of Molecular Machines
Bicyclo[2.2.2]octane-1,4-diyldimethanol is utilized in the synthesis of molecular machines. These are structures that can perform mechanical movements in response to specific stimuli and hold promise for creating advanced materials with dynamic functionalities .
Development of Functional Materials
This compound serves as a building block in the development of functional materials. Its unique structure is beneficial in creating materials with specific properties, such as enhanced strength, flexibility, or electrical conductivity .
Pharmaceutical Research
In pharmaceutical research, Bicyclo[2.2.2]octane-1,4-diyldimethanol can be a precursor for the synthesis of drug molecules. Its rigid structure can be used to influence the three-dimensional shape of the resulting active pharmaceutical ingredients .
Polymer Chemistry
The compound finds application in polymer chemistry, where it can be incorporated into polymers to modify their properties. For example, it can be used to increase the rigidity or durability of a polymer .
Catalyst Design
Researchers use Bicyclo[2.2.2]octane-1,4-diyldimethanol in the design of catalysts. The compound’s framework can be functionalized to create catalysts that facilitate various chemical reactions .
Advanced Coating Technologies
Due to its stability and unique chemical properties, this compound is explored in advanced coating technologies. It can contribute to the development of coatings with improved resistance to environmental factors .
Nanotechnology
In nanotechnology, Bicyclo[2.2.2]octane-1,4-diyldimethanol is investigated for its potential to form nanostructures. These nanostructures could be used in a variety of applications, including drug delivery systems and electronic devices .
Optical and Electronic Applications
The compound’s structure is advantageous in optical and electronic applications. It can be used to create materials that have specific optical properties or that can conduct electricity more efficiently .
Safety and Hazards
Mechanism of Action
Mode of Action
The mode of action of Bicyclo[2.2.2]octane-1,4-diyldimethanol is currently unknown due to the lack of specific studies on this compound . The interaction of this compound with its potential targets and the resulting changes remain to be elucidated.
Biochemical Pathways
There is limited information available on the specific biochemical pathways affected by Bicyclo[2.2.2]octane-1,4-diyldimethanol
properties
IUPAC Name |
[4-(hydroxymethyl)-1-bicyclo[2.2.2]octanyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2/c11-7-9-1-2-10(8-12,5-3-9)6-4-9/h11-12H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLBHMXBDKPROEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1(CC2)CO)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00530170 |
Source
|
| Record name | (Bicyclo[2.2.2]octane-1,4-diyl)dimethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00530170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bicyclo[2.2.2]octane-1,4-diyldimethanol | |
CAS RN |
826-45-9 |
Source
|
| Record name | (Bicyclo[2.2.2]octane-1,4-diyl)dimethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00530170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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